4-({7-(diethylamino)-4-nitro-2,1,3-benzoxadiazol-5-yl}amino)-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
4-({7-(diethylamino)-4-nitro-2,1,3-benzoxadiazol-5-yl}amino)-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0979501
InChI:
InChI=1S/C21H23N7O4/c1-5-26(6-2)16-12-15(20(28(30)31)19-18(16)23-32-24-19)22-17-13(3)25(4)27(21(17)29)14-10-8-7-9-11-14/h7-12,22H,5-6H2,1-4H3
SMILES:
CCN(CC)C1=CC(=C(C2=NON=C12)[N+](=O)[O-])NC3=C(N(N(C3=O)C4=CC=CC=C4)C)C
Molecular Formula:
C21H23N7O4
Molecular Weight:
437.5 g/mol
4-({7-(diethylamino)-4-nitro-2,1,3-benzoxadiazol-5-yl}amino)-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
CAS No.:
Cat. No.: VC0979501
Molecular Formula: C21H23N7O4
Molecular Weight: 437.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C21H23N7O4 |
|---|---|
| Molecular Weight | 437.5 g/mol |
| IUPAC Name | 4-[[7-(diethylamino)-4-nitro-2,1,3-benzoxadiazol-5-yl]amino]-1,5-dimethyl-2-phenylpyrazol-3-one |
| Standard InChI | InChI=1S/C21H23N7O4/c1-5-26(6-2)16-12-15(20(28(30)31)19-18(16)23-32-24-19)22-17-13(3)25(4)27(21(17)29)14-10-8-7-9-11-14/h7-12,22H,5-6H2,1-4H3 |
| Standard InChI Key | MJJLPZYYONNMDS-UHFFFAOYSA-N |
| SMILES | CCN(CC)C1=CC(=C(C2=NON=C12)[N+](=O)[O-])NC3=C(N(N(C3=O)C4=CC=CC=C4)C)C |
| Canonical SMILES | CCN(CC)C1=CC(=C(C2=NON=C12)[N+](=O)[O-])NC3=C(N(N(C3=O)C4=CC=CC=C4)C)C |
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